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Compound of Interest

Compound Name: Goniodiol

Cat. No.: B134919

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Goniodiol, a styryl-lactone with potential biological activity. Adherence to these
procedures is critical to mitigate risks and ensure the integrity of your research.

Personal Protective Equipment (PPE)

When working with Goniodiol, a comprehensive PPE strategy is mandatory to prevent
exposure. The following table summarizes the recommended PPE based on the known
hazards of skin irritation, serious eye damage, and respiratory irritation.[1]
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PPE Category Recommendation

Chemical safety goggles or a face shield must
Eye and Face Protection be worn to protect against splashes and

airborne particles.[1]

Wear protective gloves, such as nitrile gloves.[1]
Hand Protection Regularly inspect gloves for tears or

contamination and change them frequently.

A laboratory coat or gown should be worn to
Body Protection prevent skin contact.[2] Ensure it is clean and

fully buttoned.

Use only in a well-ventilated area, preferably

within a chemical fume hood, to avoid breathing
Respiratory Protection mist or vapors.[1] If ventilation is inadequate, a

NIOSH-approved respirator should be used.[2]

[3]

Hazard Identification and First Aid

Goniodiol is classified as a hazardous substance with the following risk statements:
e H315: Causes skin irritation.[1]

o H318: Causes serious eye damage.[1]

o H335: May cause respiratory irritation.[1]

In the event of exposure, immediate and appropriate first aid is crucial. The following table
outlines the recommended first aid measures.
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Exposure Route First Aid Procedure

Move the person to fresh air.[1][4] If breathing is

difficult or has stopped, provide artificial
Inhalation respiration or oxygen and seek immediate

medical attention.[4] Call a poison center or

doctor if you feel unwell.[1]

Immediately remove all contaminated clothing.
) [1][4] Wash the affected skin with plenty of soap
Skin Contact S )
and water.[1][4] If skin irritation persists, seek

medical advice.[1]

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy
Eye Contact ] o ]

to do. Continue rinsing.[1] Immediately call a

poison center or doctor.[1]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Operational and Disposal Plans

Handling and Storage:

« Handling: Avoid breathing mist or vapors.[1] Wash hands and skin thoroughly after handling.
[1] Use only outdoors or in a well-ventilated area.[1]

o Storage: Store in a well-ventilated place.[1] Keep the container tightly closed and store
locked up.[1]

Spill Management: In the event of a spill, the primary objectives are to prevent the spread of
contamination and ensure the safety of all personnel.

o Evacuate and Secure the Area: Immediately alert others in the vicinity. If the spill is large or
in a poorly ventilated area, evacuate the room and restrict access.

o Assess the Spill: Determine the nature and extent of the spill.
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o Don Appropriate PPE: Before attempting cleanup, ensure you are wearing the appropriate
PPE as outlined above.

o Contain the Spill: For liquid spills, use absorbent materials like vermiculite or spill pillows to
dike the spill and prevent it from spreading.

e Clean Up:

o For solid spills, carefully scoop the material into a suitable container, avoiding dust
generation.

o For liquid spills, add absorbent material, working from the outside in, until all the liquid is
absorbed.

o Decontaminate: Clean the spill area with a suitable decontaminating agent and wipe it down.

o Dispose of Waste: Collect all cleanup residues and contaminated materials in a labeled,
sealed container for hazardous waste disposal.

Disposal: Dispose of Goniodiol and any contaminated materials in accordance with all
applicable federal, state, and local regulations.[1] Contact your institution's environmental
health and safety department for specific disposal protocols.[2]

Quantitative Data

While specific quantitative toxicity data such as LD50 or LC50 values for Goniodiol are not
readily available in the searched literature, its classification as a hazardous substance
necessitates stringent safety precautions.

Identifier Value

CAS Number 96422-52-5
Molecular Formula C13H1404
Molecular Weight 234.25 g/mol
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Experimental Workflow for Safe Handling of
Goniodiol

The following diagram illustrates the key steps for the safe handling of Goniodiol in a
laboratory setting.
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Receipt and Inspection
- Verify container integrity
- Check label

tore Safely

Storage
- Well-ventilated area
- Tightly closed container
- Locked up

repare for Use

Pre-Experiment Preparation
- Review SDS
- Don appropriate PPE

Proceed with Caution

Handling and Use
- Work in a fume hood
- Avoid generating dust/aerosols

) \
Conclude Experiment N

Post-Experiment
- Decontaminate work surfaces Activate
- Remove and dispose of PPE correctly

Spill Response Protocol
- Evacuate and secure
- Don PPE
- Contain and clean up

Dispose of Waste

Dispose of Spill Waste

Waste Disposal
- Collect in labeled, sealed container
- Follow institutional EHS protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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